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Compound of Interest

Compound Name: Methyl 2-methoxypropionate

Cat. No.: B031606

Abstract

This technical guide provides an in-depth analysis of methyl 2-methoxypropionate (CAS:
17639-76-8), a versatile ester with significant applications as a pharmaceutical intermediate
and specialty solvent.[1] Centered around its core physicochemical properties, this document
details the compound's molecular identity, synthesis protocols, analytical validation, and critical
safety procedures. With a molecular formula of CsH1003 and a precise molecular weight of
approximately 118.13 g/mol , methyl 2-methoxypropionate's utility is rooted in its unique
structure and reactivity.[2][3] This guide is intended for researchers, chemists, and drug
development professionals, offering field-proven insights and validated methodologies to
support advanced applications.

Core Molecular Identity and Physicochemical
Properties

A precise understanding of a compound's fundamental properties is the bedrock of its effective
application in research and development. Methyl 2-methoxypropionate, also known by its
IUPAC name methyl 2-methoxypropanoate, is a colorless liquid with a characteristic fruity odor.

[1][4]

Chemical Identifiers
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For unambiguous identification and regulatory compliance, a standardized set of identifiers is

crucial. The key identifiers for methyl 2-methoxypropionate are summarized below.

Identifier Value Source(s)
CAS Number 17639-76-8 [1][5]
Molecular Formula CsH1003 [2][3]

IUPAC Name methyl 2-methoxypropanoate [5][6]
VABBJJOSOCPYIT-

InChl Key [1][5]
UHFFFAOYSA-N

SMILES CC(C(=0)0oC)oC [5][6]
Methyl a-methoxypropionate,

Synonyms 2-Methoxypropanoic acid [1107]

methyl ester

Core Physicochemical Data

The compound's behavior in various physical and chemical systems is dictated by the

properties detailed in the following table. The molecular weight, a cornerstone of stoichiometric

calculations, is derived from its chemical formula.

Property Value Source(s)
Molecular Weight 118.13 g/mol [21[61[7]
Appearance Colorless liquid [1]
. , 43-44°C (at 15 mmHg); 142-
Boiling Point [518]
143°C (at 760 mmHg, est.)
Flash Point 36°C (96°F) [5]

Refractive Index

~1.397 (at 20°C)

[5]

Purity (Typical)

97-99%

[1]
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Solubility Profile

Methyl 2-methoxypropionate exhibits good solubility in common organic solvents such as
ethanol and ether.[1] While some sources indicate limited solubility in water due to its ester
functionality, others report it as soluble.[1][5] This discrepancy may arise from differing
experimental conditions or definitions of "solubility.” From a practical standpoint, it should be
considered miscible with most organic phases and partially soluble in aqueous phases, a
property that can be exploited in liquid-liquid extractions.

Synthesis and Purification

The synthesis of methyl 2-methoxypropionate can be achieved through several reliable
pathways. The choice of method often depends on the availability of starting materials, required
scale, and desired purity.

Overview of Synthetic Routes

Two primary, industrially relevant methods for synthesizing methyl 2-methoxypropionate are
the catalytic O-methylation of methyl lactate and the Michael addition of methanol to methyl
acrylate.
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Route 1: O-methylation Route 2: Michael Addition

Methyl Lactate Methanol Methyl Acrylate Methanol

| —

NaH2P0a4/SiO2 Catalyst
260°C

L

Alkali Metal
Alkoxide Catalyst

92% Yield

Methyl 2-Methoxypropionate Methyl 2-Methoxypropionate
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Crude Reaction Product

Fractional Distillation
(Vacuum)

In-Process GC Analysis

Pure Methyl 2-Methoxypropionate

(>98%)

Final Quality Control
GC-MS for Purity H & 3C NMR for FT-IR for Functional
& Impurity Profile Structural Confirmation Group Verification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS 17639-76-8: Methyl 2-methoxypropionate | CymitQuimica [cymitquimica.com]

2. METHYL 2-METHOXYPROPIONATE synthesis - chemicalbook [chemicalbook.com]

3. Methyl 2-methoxypropionate, 98% 5 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher
Scientific [fishersci.co.uk]

e 4. Methyl 2-methoxypropionate, 98% 25 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

e 5. Methyl 2-methoxypropionate, 98% 25 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher
Scientific [fishersci.fi]

e 6. Propanoic acid, 2-methoxy-, methyl ester | C5H1003 | CID 86599 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 7. METHYL 2-METHOXYPROPIONATE | 17639-76-8 [amp.chemicalbook.com]

¢ 8. KR20010019332A - Process for preparing methyl methoxy propionate - Google Patents
[patents.google.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to Methyl 2-
Methoxypropionate for Research and Development]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b031606#methyl-2-methoxypropionate-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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